![molecular formula C12H21NO3 B6232218 rac-tert-butyl (3aR,6R,6aS)-6-hydroxy-octahydrocyclopenta[b]pyrrole-1-carboxylate CAS No. 2469600-24-4](/img/no-structure.png)
rac-tert-butyl (3aR,6R,6aS)-6-hydroxy-octahydrocyclopenta[b]pyrrole-1-carboxylate
Description
Synthesis Analysis
The synthesis of similar compounds, such as pyrroles, involves various methods. For instance, the Paal-Knorr Pyrrole Synthesis involves the condensation of 2,5-dimethoxytetrahydrofuran with various amines and sulfonamines in water in the presence of a catalytic amount of iron (III) chloride . Another method involves the use of ruthenium-based pincer-type catalysts for the synthesis of substituted pyrroles via dehydrogenative alcohol functionalization reactions .Molecular Structure Analysis
The molecular structure of a compound can be represented by its InChI code. For the similar compound “rac-tert-butyl (3aR,6aS)-3a-amino-octahydrocyclopenta[b]pyrrole-1-carboxylate”, the InChI code is "1S/C12H22N2O2/c1-11(2,3)16-10(15)14-8-7-12(13)6-4-5-9(12)14/h9H,4-8,13H2,1-3H3/t9-,12+/m1/s1" .Safety and Hazards
The safety and hazards of a compound are typically represented by its hazard statements and precautionary statements. For the similar compound “rac-tert-butyl (3aR,6aS)-3a-amino-octahydrocyclopenta[b]pyrrole-1-carboxylate”, the hazard statements are H315, H318, H335, and the precautionary statements are P261, P264, P271, P280, P302+P352, P304+P340, P305+P351+P338, P310, P312, P332+P313, P362, P403+P233, P405, P501 .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-tert-butyl (3aR,6R,6aS)-6-hydroxy-octahydrocyclopenta[b]pyrrole-1-carboxylate involves the following steps: protection of the carboxylic acid group, reduction of the ketone group, and esterification of the resulting alcohol with tert-butyl bromoacetate. The protected alcohol is then subjected to a diastereoselective intramolecular cyclization to form the desired cyclopentane ring. Finally, the protecting group is removed to yield the target compound.", "Starting Materials": [ "Cyclopentanone", "Methyl 3-oxovalerate", "tert-Butyl bromoacetate", "Sodium borohydride", "Sodium hydroxide", "Acetic anhydride", "Methanol", "Chloroform", "Hydrochloric acid", "Sodium bicarbonate" ], "Reaction": [ "Protection of carboxylic acid group using acetic anhydride and pyridine", "Reduction of ketone group using sodium borohydride in methanol", "Esterification of resulting alcohol with tert-butyl bromoacetate using sodium bicarbonate in chloroform", "Diastereoselective intramolecular cyclization using hydrochloric acid in methanol", "Removal of protecting group using sodium hydroxide" ] } | |
CAS RN |
2469600-24-4 |
Product Name |
rac-tert-butyl (3aR,6R,6aS)-6-hydroxy-octahydrocyclopenta[b]pyrrole-1-carboxylate |
Molecular Formula |
C12H21NO3 |
Molecular Weight |
227.3 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
